Cas no 1496551-91-7 ((2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate)

• Product Name: (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate
• CAS No: 1496551-91-7
• MF: C₁₈H₁₇F₅NO₅P
• MW: 453.297063589096
• MDL: MFCD28386586
• CID: 4607164
• Update Time: 2025-10-31

(2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate(WXC03422)
• D-Alanine, N-[(2,3,4,5,6-pentafluorophenoxy)phenoxyphosphinyl]-, 1-methylethyl ester
• Isopropyl ((perfluorophenoxy)(phenoxy)phosphoryl)-D-alaninate
• (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate

• MDL： MFCD28386586
• Inchi： 1S/C18H17F5NO5P/c1-9(2)27-18(25)10(3)24-30(26,28-11-7-5-4-6-8-11)29-17-15(22)13(20)12(19)14(21)16(17)23/h4-10H,1-3H3,(H,24,26)/t10-,30?/m1/s1
• InChI Key： MIILDBHEJQLACD-IERFHZIUSA-N
• SMILES： O(C1C(=C(F)C(F)=C(F)C=1F)F)P(=O)(N[C@H](C)C(=O)OC(C)C)OC1C=CC=CC=1

Additional information on (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate

Introduction to (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate (CAS No. 1496551-91-7)

Compound CAS No. 1496551-91-7, specifically identified as (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate structure, has garnered attention due to its unique chemical properties and promising applications in drug development and molecular biology.

The molecular architecture of (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate incorporates multiple functional groups, including a perfluorophenoxy moiety and a phenoxyphosphoryl group, which contribute to its distinctive reactivity and interaction capabilities. These features make it a valuable candidate for exploring novel pharmacological pathways and biochemical mechanisms.

In recent years, the field of medicinal chemistry has witnessed a surge in the development of compounds with complex structural motifs aimed at enhancing therapeutic efficacy and specificity. The presence of fluorine atoms in the perfluorophenoxy group is particularly noteworthy, as fluorine substitution often improves metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to extensive research into fluorinated derivatives as potential drug candidates.

One of the most compelling aspects of (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate is its potential role in modulating enzyme activity and signal transduction pathways. The phosphoryl group, in particular, is a key pharmacophore in many bioactive molecules, capable of engaging with ATPase enzymes and kinases. Such interactions are crucial for developing treatments against a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, emphasizing the need for enantiomerically pure forms to achieve optimal biological activity. The (2R)-configuration of the isopropyl group in this compound underscores its stereochemical specificity, which is essential for predictable pharmacological outcomes. This aspect has driven interest in synthesizing and characterizing enantiomerically pure derivatives for clinical applications.

The perfluorophenoxy moiety adds another layer of complexity to the compound's behavior. Perfluoroaromatic compounds are known for their unique physicochemical properties, such as high thermal stability and low solubility in water but good solubility in organic solvents. These characteristics can be leveraged to design prodrugs or delivery systems that enhance bioavailability and target specificity.

In the context of drug discovery, (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate serves as a versatile building block for more complex molecules. Its structural features can be modified or appended with other pharmacophores to create novel compounds with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The compound's potential extends beyond traditional drug development into areas such as biomaterials and nanotechnology. The combination of fluorine-containing groups with phosphoryl moieties can lead to innovative materials with enhanced functional properties. For instance, such compounds could be used in the design of smart polymers or surface-modified nanoparticles for targeted drug delivery.

From a synthetic chemistry perspective, (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate presents both challenges and opportunities. The synthesis requires precise control over stereochemistry and regioselectivity due to the presence of multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high fidelity.

Ongoing research is exploring new ways to harness the potential of (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate in various therapeutic contexts. For example, studies are investigating its interactions with specific proteins and enzymes to identify new targets for drug intervention. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might influence its biological activity.

The compound's unique combination of features also makes it a valuable tool for mechanistic studies in biochemistry. By understanding how it interacts with biological systems at a molecular level, researchers can gain insights into fundamental processes that could lead to breakthroughs in drug design and disease treatment.

In conclusion, (2R)-isopropyl 2-(((perfluorophenoxy)(phenoxy)phosphoryl)amino)propanoate (CAS No. 1496551-91-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its complex structure, unique functional groups, and stereochemical specificity make it an intriguing candidate for further exploration in pharmaceuticals, biomaterials, and nanotechnology. As research continues to uncover new applications and synthetic strategies for this molecule, its importance is likely to grow within the scientific community.